Cas no 74413-13-1 (2H-1,4-Benzoxazine, 2,6-dimethyl-3-phenyl-, 4-oxide)

2H-1,4-Benzoxazine, 2,6-dimethyl-3-phenyl-, 4-oxide structure
74413-13-1 structure
Product name:2H-1,4-Benzoxazine, 2,6-dimethyl-3-phenyl-, 4-oxide
CAS No:74413-13-1
MF:C16H15NO2
MW:253.295804262161
CID:541083
PubChem ID:12520039

2H-1,4-Benzoxazine, 2,6-dimethyl-3-phenyl-, 4-oxide Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Benzoxazine, 2,6-dimethyl-3-phenyl-, 4-oxide
    • 2,6-dimethyl-4-oxido-3-phenyl-2H-1,4-benzoxazin-4-ium
    • DTXSID60501164
    • 2,6-Dimethyl-4-oxo-3-phenyl-2H-1,4lambda~5~-benzoxazine
    • 74413-13-1
    • Inchi: InChI=1S/C16H15NO2/c1-11-8-9-15-14(10-11)17(18)16(12(2)19-15)13-6-4-3-5-7-13/h3-10,12H,1-2H3
    • InChI Key: XQGAXOSHXSJRJA-UHFFFAOYSA-N
    • SMILES: CC1C(=[N+](C2=C(O1)C=CC(=C2)C)[O-])C3=CC=CC=C3

Computed Properties

  • Exact Mass: 253.110278721g/mol
  • Monoisotopic Mass: 253.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 38Ų

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